Cas no 1273611-85-0 (1H-Inden-1-amine, 2,3-dihydro-5-[(trifluoromethyl)thio]-)

• Product Name: 1H-Inden-1-amine, 2,3-dihydro-5-[(trifluoromethyl)thio]-
• CAS No: 1273611-85-0
• MF: C₁₀H₁₀F₃NS
• MW: 233.253311634064
• CID: 5099003
• Update Time: 2025-06-08

1H-Inden-1-amine, 2,3-dihydro-5-[(trifluoromethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-amine, 2,3-dihydro-5-[(trifluoromethyl)thio]-

• Inchi： 1S/C10H10F3NS/c11-10(12,13)15-7-2-3-8-6(5-7)1-4-9(8)14/h2-3,5,9H,1,4,14H2
• InChI Key： MFZHDQPXYIXDLC-UHFFFAOYSA-N
• SMILES： C1(N)C2=C(C=C(SC(F)(F)F)C=C2)CC1

Additional information on 1H-Inden-1-amine, 2,3-dihydro-5-[(trifluoromethyl)thio]-

1H-Inden-1-amine, 2,3-dihydro-5-[(trifluoromethyl)thio]- (CAS No. 1273611-85-0): An Overview of a Promising Compound in Pharmaceutical Research

1H-Inden-1-amine, 2,3-dihydro-5-[(trifluoromethyl)thio] (CAS No. 1273611-85-0) is a synthetic organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of indenamines and is characterized by its trifluoromethylthio substituent, which imparts distinct chemical and biological activities. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of this compound.

Chemical Structure and Properties

The molecular formula of 1H-Inden-1-amine, 2,3-dihydro-5-[(trifluoromethyl)thio] is C₉H₉F₃NOS, with a molecular weight of approximately 244.23 g/mol. The compound features a dihydroindenamine core with a trifluoromethylthio group attached at the 5-position. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development.

The trifluoromethylthio substituent is known for its ability to modulate biological activity by influencing the electronic properties and conformational flexibility of the molecule. This structural feature can enhance binding affinity to specific protein targets and improve pharmacokinetic properties such as solubility and permeability.

Synthesis Methods

The synthesis of 1H-Inden-1-amine, 2,3-dihydro-5-[(trifluoromethyl)thio] has been explored through various routes, each with its own advantages and challenges. One common approach involves the reaction of 2,3-dihydroindenylamine with trifluoromethanethiol in the presence of a suitable base and catalyst. This method typically yields high purity products with good yields.

Another synthetic route involves the use of S-(trifluoromethyl)benzenethiosulfonate as a reagent to introduce the trifluoromethylthio group onto the indenylamine scaffold. This approach has been shown to be efficient and scalable, making it suitable for large-scale production.

Biological Activities

1H-Inden-1-amine, 2,3-dihydro-5-[(trifluoromethyl)thio] has demonstrated a range of biological activities that make it a promising candidate for various therapeutic applications. Recent studies have shown that this compound exhibits potent antiproliferative effects against several cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells.

The mechanism of action is believed to involve the inhibition of key signaling pathways involved in cell proliferation and survival. Specifically, the compound has been shown to downregulate the expression of proteins such as cyclin D1, Bcl-2, and NF-kB, which are known to play critical roles in cancer progression.

In addition to its antiproliferative effects, 1H-Inden-1-amine, 2,3-dihydro-5-[(trifluoromethyl)thio] has also been investigated for its potential as an antiviral agent. Preliminary studies have indicated that it can inhibit the replication of certain viruses by interfering with viral entry or replication processes.

Potential Applications

The unique properties and biological activities of 1H-Inden-1-amine, 2,3-dihydro-5-[(trifluoromethyl)thio] make it a valuable candidate for further development in several therapeutic areas. In oncology, this compound could be developed into novel anticancer drugs that target specific signaling pathways involved in tumor growth and metastasis.

In virology, its antiviral properties suggest potential applications in treating viral infections such as influenza or hepatitis. Further research is needed to optimize its pharmacokinetic properties and evaluate its safety profile in preclinical models.

Conclusion

1H-Inden-1-amine, 2,3-dihydro-5-[(trifluoromethyl)thio] (CAS No. 1273611-85-0) is a promising compound with unique structural features and diverse biological activities. Its potential as an anticancer agent and antiviral drug makes it an exciting area of research in pharmaceutical development. Ongoing studies are expected to provide further insights into its mechanisms of action and therapeutic potential.